Cas no 100694-13-1 (6H-Purin-6-one,1,9-dihydro-, labeled with tritium)

6H-Purin-6-one,1,9-dihydro-, labeled with tritium structure
100694-13-1 structure
Product Name:6H-Purin-6-one,1,9-dihydro-, labeled with tritium
CAS No:100694-13-1
MF:C5H5ClN4O
MW:174.580508232117
CID:124190
PubChem ID:136662830
Update Time:2025-04-18

6H-Purin-6-one,1,9-dihydro-, labeled with tritium Chemical and Physical Properties

Names and Identifiers

    • 6H-Purin-6-one,1,9-dihydro-, labeled with tritium
    • HYPOXANTHINE MONOHYDROCHLORIDE, [8-3H]
    • HYPOXANTHINE MONOHYDROCHLORIDE, H
    • HYPOXANTHINE MONOHYDROCHLORIDE [3H(G)]
    • HYPOXANTHINE MONOHYDROCHLORIDE [3H(G)]-
    • 100694-13-1
    • 8-tritio-1,9-dihydropurin-6-one;hydrochloride
    • Hypoxanthine monohydrochloride,[8-3h]
    • Inchi: 1S/C5H4N4O.ClH/c10-5-3-4(7-1-6-3)8-2-9-5;/h1-2H,(H2,6,7,8,9,10);1H/i1T;
    • InChI Key: HHQJQDNNYDGYLQ-PXDSPCEXSA-N
    • SMILES: Cl.O=C1C2=C(N=CN1)NC([3H])=N2

Computed Properties

  • Exact Mass: 174.02300
  • Monoisotopic Mass: 172.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1A^2

Experimental Properties

  • PSA: 74.43000
  • LogP: 0.44820
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